Cas no 1797329-12-4 (N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-3-phenylpropanamide)

N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-3-phenylpropanamide is a synthetic organic compound featuring a pyrimidine core substituted with a morpholine moiety and an N-alkylated propanamide side chain. Its structural design combines a heterocyclic scaffold with a phenylpropanamide group, making it a potential intermediate in pharmaceutical and agrochemical research. The morpholine and pyrimidine components enhance solubility and bioavailability, while the phenylpropanamide moiety may contribute to binding affinity in target interactions. This compound is suited for applications in medicinal chemistry, particularly in the development of kinase inhibitors or receptor modulators. Its well-defined synthetic route and purity make it a reliable candidate for exploratory studies in drug discovery and biochemical assays.
N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-3-phenylpropanamide structure
1797329-12-4 structure
Product Name:N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-3-phenylpropanamide
CAS No:1797329-12-4
MF:C18H22N4O2
MW:326.392883777618
CID:5372784
Update Time:2025-05-21

N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanamide, N-[[4-(4-morpholinyl)-2-pyrimidinyl]methyl]-
    • N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-3-phenylpropanamide
    • Inchi: 1S/C18H22N4O2/c23-18(7-6-15-4-2-1-3-5-15)20-14-16-19-9-8-17(21-16)22-10-12-24-13-11-22/h1-5,8-9H,6-7,10-14H2,(H,20,23)
    • InChI Key: VCTWYFPEIWWNLC-UHFFFAOYSA-N
    • SMILES: C1(CCC(NCC2=NC=CC(N3CCOCC3)=N2)=O)=CC=CC=C1

N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-3-phenylpropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-3-phenylpropanamide Related Literature

Additional information on N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-3-phenylpropanamide

Research Brief on N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-3-phenylpropanamide (CAS: 1797329-12-4)

N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-3-phenylpropanamide (CAS: 1797329-12-4) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique morpholine-pyrimidine scaffold, has shown promising potential in targeting specific biological pathways, particularly in oncology and inflammation-related diseases. Recent studies have focused on its synthesis, pharmacokinetic properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-3-phenylpropanamide involves a multi-step process, starting with the condensation of 4-morpholinopyrimidine-2-carbaldehyde with 3-phenylpropanamide derivatives. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the compound's structural integrity. Recent optimizations in the synthetic route have improved yield and purity, making it more feasible for large-scale production and preclinical studies.

Pharmacological evaluations of this compound have revealed its potent inhibitory effects on specific kinase targets, including PI3K and mTOR, which are critical in cancer cell proliferation and survival. In vitro studies using human cancer cell lines demonstrated significant dose-dependent inhibition of cell growth, with IC50 values in the low micromolar range. Additionally, the compound exhibited favorable selectivity profiles, minimizing off-target effects—a key consideration in drug development.

In vivo studies have further validated the therapeutic potential of N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-3-phenylpropanamide. Animal models of xenograft tumors showed marked reduction in tumor volume upon treatment with the compound, accompanied by minimal toxicity. These findings suggest its potential as a lead compound for oncology therapeutics. Moreover, recent research has explored its anti-inflammatory properties, with preliminary data indicating modulation of NF-κB signaling pathways.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and pharmacokinetic profile. Current research efforts are focused on structural modifications to enhance its metabolic stability and tissue penetration. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with the aim of addressing unmet medical needs in cancer and inflammatory diseases.

In conclusion, N-{[4-(morpholin-4-yl)pyrimidin-2-yl]methyl}-3-phenylpropanamide represents a compelling case study in the intersection of chemical synthesis and biological application. Its dual functionality in oncology and inflammation highlights its versatility, while ongoing research continues to uncover its full therapeutic potential. As the field progresses, this compound may serve as a cornerstone for the development of next-generation targeted therapies.

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